Cas no 147592-10-7 ((1R)-7-nitro-1,2,3,4-tetrahydronaphthalen-1-ol)

• Product Name: (1R)-7-nitro-1,2,3,4-tetrahydronaphthalen-1-ol
• CAS No: 147592-10-7
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD26516668
• CID: 5180391
• PubChem ID: 11550148
• Update Time: 2025-05-27

(1R)-7-nitro-1,2,3,4-tetrahydronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 1,2,3,4-tetrahydro-7-nitro-, (1R)-
• (1R)-7-nitro-1,2,3,4-tetrahydronaphthalen-1-ol

• MDL： MFCD26516668
• Inchi： 1S/C10H11NO3/c12-10-3-1-2-7-4-5-8(11(13)14)6-9(7)10/h4-6,10,12H,1-3H2/t10-/m1/s1
• InChI Key： GTNBTXJNXZBVJP-SNVBAGLBSA-N
• SMILES： [C@H]1(O)C2=C(C=CC([N+]([O-])=O)=C2)CCC1

Additional information on (1R)-7-nitro-1,2,3,4-tetrahydronaphthalen-1-ol

Exploring the Chemistry and Applications of (1R)-7-nitro-1,2,3,4-tetrahydronaphthalen-1-ol (CAS No. 147592-10-7)

The compound (1R)-7-nitro-1,2,3,4-tetrahydronaphthalen-1-ol (CAS No. 147592-10-7) is a chiral nitro-substituted tetrahydronaphthalene derivative with significant potential in pharmaceutical and synthetic chemistry. Its unique structural features, including the nitro group and the tetrahydronaphthalene backbone, make it a valuable intermediate for drug discovery and organic synthesis. Researchers are increasingly interested in this compound due to its stereospecificity and potential bioactivity, aligning with the growing demand for enantiomerically pure compounds in modern medicine.

One of the most searched questions in AI-driven chemistry platforms is: "What are the synthetic routes for (1R)-7-nitro-1,2,3,4-tetrahydronaphthalen-1-ol?" This reflects the compound's relevance in asymmetric synthesis. The nitro group serves as a versatile functional group that can be reduced to amines or participate in cycloaddition reactions, while the tetrahydronaphthalene core is a common motif in bioactive molecules. Recent studies highlight its role in developing central nervous system (CNS) targeting agents, a hot topic in neurodegenerative disease research.

From an SEO perspective, users frequently search for "CAS 147592-10-7 supplier" or "(1R)-7-nitro-THNOL applications," indicating commercial and academic interest. The compound's chiral purity is critical, as evidenced by queries like "How to determine enantiomeric excess of (1R)-7-nitro-1,2,3,4-tetrahydronaphthalen-1-ol?" Analytical techniques such as chiral HPLC and NMR spectroscopy are commonly employed, addressing another frequent search trend.

Environmental and green chemistry considerations are also prominent in discussions about this compound. Researchers explore catalytic asymmetric synthesis methods to minimize waste, responding to queries like "Sustainable synthesis of nitro-tetrahydronaphthalenes." The compound's stability under various conditions (pH, temperature) is another area of investigation, particularly for formulation scientists working on drug delivery systems.

In material science, the nitroaromatic moiety of 147592-10-7 attracts attention for photophysical applications. Its potential use in organic electronics aligns with searches for "nitro-THNOL derivatives as electron acceptors." This interdisciplinary appeal bridges pharmaceutical and materials research, making it a compound of broad relevance.

Regulatory compliance is another hot topic. While 147592-10-7 itself isn't classified as hazardous, proper handling of nitro compounds remains a frequent search theme. Laboratories prioritize safe storage practices and analytical validation, as seen in queries like "Stability studies for nitro-tetrahydronaphthalenols."

The future of (1R)-7-nitro-1,2,3,4-tetrahydronaphthalen-1-ol research lies in structure-activity relationship (SAR) studies and computational modeling approaches. With AI-assisted drug design gaining traction, this compound's 3D conformational flexibility makes it an interesting case study for molecular docking simulations, addressing searches about "in silico screening of nitro-THNOL derivatives."